Cas no 4755-72-0 (2-Chloro-2-phenylacetic acid)

• Product Name: 2-Chloro-2-phenylacetic acid
• CAS No: 4755-72-0
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD00037753
• CID: 331625
• PubChem ID: 98950
• Update Time: 2025-06-08

2-Chloro-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2-phenylacetic acid
• A-Chlorophenylacetic Acid
• CHLORO(PHENYL)ACETIC ACID
• Chlorphenylessigsaeure
• phenylchloroacetic acid
• Chlorophenylacetic acid
• alpha-CHLOROPHENYLACETIC ACID
• Benzeneacetic acid,
• A-chloro-
• QKSGIGXOKHZCQZ-UHFFFAOYSA-N
• alpha-chloro-alpha-phenylacetic acid
• NSC175545
• NSC152981
• SBB040663
• AK
• CS-0040444
• NSC-152981
• alpha -Chlorophenylacetic acid
• Z104495824
• FT-0658317
• DTXSID101023256
• s11957
• -Chlorophenylacetic acid;Chlorophenylacetic acid
• AM9803
• DS-3707
• SY110356
• alpha-Chlorophenylacetic acid;Chlorophenylacetic acid
• 4755-72-0
• EN300-21393
• alpha-Chlorophenylacetic acid, 97.0%
• NS00044404
• NSC-175545
• SCHEMBL664900
• NSC 152981
• NSC 175545
• EINECS 225-284-5
• AKOS000268660
• AKOS016039394
• MFCD00037753
• DB-355538

• MDL： MFCD00037753
• Inchi： 1S/C8H7ClO2/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7H,(H,10,11)
• InChI Key： QKSGIGXOKHZCQZ-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 170.01300
• Monoisotopic Mass: 170.013457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.322
• Boiling Point: 282℃ at 760 mmHg
• Flash Point: 124.3°C
• Refractive Index: 1.568
• PSA: 37.30000
• LogP: 2.05110

2-Chloro-2-phenylacetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Chloro-2-phenylacetic acid

Recent Advances in the Study of 2-Chloro-2-phenylacetic Acid (CAS: 4755-72-0)

2-Chloro-2-phenylacetic acid (CAS: 4755-72-0) is a chlorinated phenylacetic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical, biological, and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential therapeutic properties. The latest studies have focused on its synthesis optimization, mechanistic insights, and applications in drug discovery, making it a subject of considerable scientific interest.

Recent research has highlighted the role of 2-Chloro-2-phenylacetic acid in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in synthesizing derivatives with potent antibacterial activity against multidrug-resistant strains. The study employed a combination of computational modeling and in vitro assays to identify structural modifications that enhance bioactivity while minimizing cytotoxicity. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.

In addition to its antimicrobial applications, 2-Chloro-2-phenylacetic acid has been investigated for its role in agrochemical development. A recent report in ACS Agricultural Science & Technology detailed its use as a building block for herbicides with improved selectivity and environmental safety. Researchers optimized the synthetic pathway to achieve higher yields and purity, which is critical for large-scale agricultural applications. The study also explored the compound's degradation pathways, providing valuable insights into its environmental impact.

Another area of advancement involves the compound's utility in organic synthesis. A 2024 publication in Organic Letters described a novel catalytic system that leverages 2-Chloro-2-phenylacetic acid for asymmetric synthesis, enabling the production of enantiomerically pure compounds. This breakthrough has significant implications for the pharmaceutical industry, where chirality plays a crucial role in drug efficacy and safety. The study's methodology and results were validated through rigorous spectroscopic and chromatographic analyses.

Despite these promising developments, challenges remain in the scalable production and application of 2-Chloro-2-phenylacetic acid. Current research is addressing these limitations through innovative approaches such as flow chemistry and green synthetic methods. For instance, a 2023 study in Green Chemistry proposed a solvent-free synthesis route that reduces waste and energy consumption, aligning with the principles of sustainable chemistry. These efforts are expected to enhance the compound's accessibility and applicability across diverse fields.

In conclusion, 2-Chloro-2-phenylacetic acid (CAS: 4755-72-0) continues to be a focal point of interdisciplinary research, bridging gaps between chemistry, biology, and medicine. Its multifaceted applications—from drug discovery to agrochemicals—highlight its importance in addressing contemporary scientific and societal challenges. Future studies are likely to explore its potential in emerging areas such as nanotechnology and targeted drug delivery, further expanding its impact on the chemical and biomedical sciences.